Cas no 58821-26-4 (Butanamide,N-[(4-methylphenyl)sulfonyl]-)

• Product Name: Butanamide,N-[(4-methylphenyl)sulfonyl]-
• CAS No: 58821-26-4
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 384129
• PubChem ID: 285190
• Update Time: 2025-04-19

Butanamide,N-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-[(4-methylphenyl)sulfonyl]-
• N-(4-methylphenyl)sulfonylbutanamide
• AC1L62JK
• AC1Q6U31
• AR-1K3150
• butyryl-(toluene-4-sulfonyl)-amine
• Butyryl-(toluol-4-sulfonyl)-amin
• n-[(4-methylphenyl)sulfonyl]butanamide
• N-butanoyl-4-methyl-benzenesulfonamide
• N-butyryl-4-methyl-benzenesulfonamide
• N-butyryl-p-toluenesulphonamide
• NSC141975
• N-tosylbutyramide
• DTXSID20301243
• NSC-141975
• 58821-26-4

• Inchi： 1S/C11H15NO3S/c1-3-4-11(13)12-16(14,15)10-7-5-9(2)6-8-10/h5-8H,3-4H2,1-2H3,(H,12,13)
• InChI Key： HXVBEGTXQVNSQD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(CCC)=O)(=O)=O

Computed Properties

• Exact Mass: 241.07735
• Monoisotopic Mass: 241.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 63.24
• LogP: 3.07170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides